(Rac)-LB-100

• Molecular Formula: C13H20N2O4
• Molecular Weight: 268.31 g/mol
• InChI: InChI=1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)
• InChIKey: JUQMLSGOTNKJKI-UHFFFAOYSA-N

(Rac)-LB-100 Overview

(Rac)-LB-100 is the racemic mixture of the small-molecule protein phosphatase 2A (PP2A) inhibitor LB-100 . It is a water-soluble compound that functions as a competitive inhibitor of the PP2A catalytic subunit (PP2Ac) [1]. Its primary utility is as a research tool for studying PP2A biology and as a chemo- or radiosensitizer in oncology models. (Rac)-LB-100 has advanced to Phase I/II clinical evaluation, providing a defined safety and pharmacokinetic profile that distinguishes it from earlier, less clinically advanced PP2A modulators [2].

Chiral Reference Standard

Essential racemic reference for chiral HPLC/SFC method validation of LB-100 API.

PP2A/PPP5C Inhibitor Racemate

Water-soluble small-molecule tool for studying dual phosphatase inhibition.

Stereochemistry Research

Enables investigation of stereochemical consequences on biological activity.

• [1] National Cancer Institute. Protein Phosphatase 2A Inhibitor LB-100. NCI Thesaurus Code C106430. Accessed 2026. View Source
• [2] Chung V, Mansfield AS, Braiteh F, et al. Safety, Tolerability, and Preliminary Activity of LB-100, an Inhibitor of Protein Phosphatase 2A, in Patients with Relapsed Solid Tumors: An Open-Label, Dose Escalation, First-in-Human, Phase I Trial. Clin Cancer Res. 2017;23(13):3277-3284. View Source

(Rac)-LB-100 vs. Other PP2A Inhibitors

PP2A inhibitors represent a chemically diverse class with widely varying properties that preclude simple substitution. Natural toxins like okadaic acid and fostriecin exhibit picomolar to nanomolar potency but are highly lipophilic and unsuitable for clinical use due to severe toxicity [1]. Cantharidin and its analogs, while historically important, show poor selectivity and inconsistent assay reproducibility [2]. Conversely, PP2A activators like DT-061 operate via an entirely different mechanism . (Rac)-LB-100 occupies a distinct niche: it is a water-soluble, clinically evaluated molecule with moderate micromolar potency in cell-based assays and a defined human pharmacokinetic profile. Directly substituting an in vitro tool compound for an in vivo or clinical candidate without accounting for these differences in solubility, potency, and safety will lead to failed experiments and misinterpreted results.

Chemotype Class Mismatch

Fostriecin and cantharidin belong to distinct chemical classes with different selectivity, solubility, and stability profiles; direct substitution may lead to irreproducible results.

Physicochemical Disparity

(Rac)-LB-100 is water-soluble, while fostriecin is unstable in aqueous solution and cantharidin requires organic co-solvents, potentially altering assay outcomes.

Differential Translational Context

Only the LB-100 scaffold is linked to human clinical investigation; switching to other PP2A inhibitors may reduce translational context for preclinical findings.

• [1] Swingle M, Ni L, Honkanen RE. Small-molecule inhibitors of ser/thr protein phosphatases: specificity, use and common forms of abuse. Methods Mol Biol. 2007;365:23-38. View Source
• [2] Scott KA, McCluskey A, Njardarson JT, Wang W. On the history, synthesis, and medicinal use of cantharidin, LB-100, and their analogs. RSC Med Chem. 2026;17:743-767. View Source

(Rac)-LB-100 Evidence Guide

High Aqueous Solubility

(Rac)-LB-100 is explicitly a water-soluble compound, a property that facilitates in vivo dosing and formulation [1]. This is a critical differentiator from earlier PP2A inhibitors. For instance, okadaic acid is highly lipophilic and typically requires DMSO for dissolution [2]. The water solubility of LB-100 enables direct intraperitoneal administration in preclinical models without organic co-solvents, and supports the development of a clinical intravenous formulation, as demonstrated in its Phase I trial [3].

Aqueous Solubility

Class-level inference

≥ 53 mg/mL in water (active enantiomer).
Fostriecin: unstable in aqueous; Cantharidin: hydrophobic, requires co-solvents.

Supports simplified formulation workflows and DMSO-free biological assays.

Solubility advantage is chemotype-specific; not directly comparable across classes.

Evidence Dimension	Solubility / Formulation
Target Compound Data	Water soluble
Comparator Or Baseline	Okadaic acid: Requires DMSO stock solution; cantharidin: limited aqueous solubility
Quantified Difference	Qualitative difference; LB-100 is described as water soluble, while comparators are not.
Conditions	Compound property description from vendor and literature

Why This Matters

Water solubility enables straightforward in vivo dosing and clinical IV formulation, a major advantage over DMSO-dependent, lipophilic PP2A inhibitors.

• [1] National Cancer Institute. Protein Phosphatase 2A Inhibitor LB-100. NCI Thesaurus Code C106430. Accessed 2026. View Source
• [2] Swingle M, Ni L, Honkanen RE. Small-molecule inhibitors of ser/thr protein phosphatases: specificity, use and common forms of abuse. Methods Mol Biol. 2007;365:23-38. View Source
• [3] Chung V, Mansfield AS, Braiteh F, et al. Safety, Tolerability, and Preliminary Activity of LB-100, an Inhibitor of Protein Phosphatase 2A, in Patients with Relapsed Solid Tumors: An Open-Label, Dose Escalation, First-in-Human, Phase I Trial. Clin Cancer Res. 2017;23(13):3277-3284. View Source

Clinical Stage Advancement

While (Rac)-LB-100 is an inhibitor, its cell viability IC50 values can be contrasted with the PP2A activator DT-061 to highlight differences in functional potency. LB-100 inhibits BxPc-3 and Panc-1 cell growth with IC50s of 0.85 μM and 3.87 μM, respectively . In contrast, the PP2A activator DT-061 decreases viability in HCC827 and HCC3255 lung cancer lines with IC50s of 14.3 μM and 12.4 μM . This shows that LB-100 is 4- to 17-fold more potent in these specific cell-based assays.

Clinical-stage Context

Cross-study comparable

LB-100 scaffold: Phase II trials ongoing (2026). Fostriecin: terminated Phase I. Cantharidin: non-clinical.

Provides human trial linkage for translational research models; not a claim of efficacy.

Data from published trial reports and trial registrations.

Evidence Dimension	Cell Viability IC50
Target Compound Data	BxPc-3: 0.85 μM; Panc-1: 3.87 μM
Comparator Or Baseline	DT-061: HCC827: 14.3 μM; HCC3255: 12.4 μM
Quantified Difference	LB-100 IC50 is 4- to 17-fold lower (more potent) than DT-061 in these respective cell lines.
Conditions	Cell viability assays in pancreatic (LB-100) and lung (DT-061) cancer cell lines

Why This Matters

This quantitative difference in cellular potency is critical for selecting the appropriate tool for cell-based PP2A modulation studies, with LB-100 offering significantly greater growth inhibition at lower concentrations.

Dual PP2A/PPP5C Inhibition

LB-100 has demonstrated quantifiable in vivo efficacy as a radiosensitizer. In a nasopharyngeal carcinoma (NPC) xenograft model, the combination of LB-100 (1.5 mg/kg) plus radiation (20 Gy) significantly reduced tumor volume compared to either treatment alone [1][2]. While this is a common combination study design, it provides a baseline for comparing to other putative radiosensitizers. Unlike some earlier PP2A inhibitors like fostriecin, which were limited by toxicity, LB-100's combination with radiation was well-tolerated in these models.

Dual Inhibition Profile

Head-to-head comparison

IC50 (PP2AC) 0.4 μM; IC50 (PPP5C) 1.8 μM
Fostriecin IC50 (PP2A) 3.2 nM; no significant PPP5C inhibition.

Dual inhibition may support studies of broader target engagement beyond PP2A.

Assays with purified recombinant proteins.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	LB-100 (1.5 mg/kg) + 20 Gy radiation: Significant tumor volume reduction vs. radiation alone.
Comparator Or Baseline	Radiation alone (20 Gy): transient growth inhibition only.
Quantified Difference	Not quantified in single value; effect described as 'enhanced radiation-induced reductions in tumor volume'.
Conditions	CNE1 and CNE2 NPC mouse xenograft models

Why This Matters

This provides a validated in vivo dosing paradigm (1.5 mg/kg) and a clear efficacy signal for combination with radiotherapy, supporting its use as a tool for studying radiosensitization.

• [1] Lv P, et al. Inhibition of protein phosphatase 2A with a small molecule LB100 radiosensitizes nasopharyngeal carcinoma xenografts by inducing mitotic catastrophe and blocking DNA damage repair. Oncotarget. 2015. View Source
• [2] Bertin Bioreagent. LB-100 - Biochemicals. CAT N°: 29105. Accessed 2026. View Source

In Vivo GBM Xenograft Activity

Unlike many PP2A modulators that remain preclinical tool compounds (e.g., fostriecin, cantharidin), (Rac)-LB-100 has completed a Phase I clinical trial in patients with relapsed solid tumors [1]. This study established a maximum tolerated dose (MTD) of 2.33 mg/m², defined a dose-limiting toxicity (DLT) of Grade 3 confusion, and provided human pharmacokinetic parameters including a mean plasma half-life of 1.2 hours [2]. In contrast, fostriecin's clinical development was halted due to pharmacokinetic and toxicity issues [3]. This clinical dataset provides a safety and PK foundation that is unavailable for most PP2A-targeting research compounds.

In Vivo GBM Model

Supporting evidence

Mild single-agent inhibition of human GBM xenograft growth (mouse model).
Analog LB-102 showed similar effect.

Establishes in vivo target engagement baseline; consistent with use as a sensitizer tool.

Data from grantome summary; not quantified as % tumor growth inhibition.

Evidence Dimension	Clinical development stage
Target Compound Data	Phase I completed; MTD = 2.33 mg/m²; t1/2 ~ 1.2 hours
Comparator Or Baseline	Fostriecin: Clinical development discontinued; Okadaic acid/Cantharidin: Preclinical tool compounds only
Quantified Difference	Qualitative advancement to clinical stage with defined human PK/PD parameters.
Conditions	Human clinical trial (NCT01837667)

Why This Matters

For researchers planning translational studies or seeking a compound with human safety data, LB-100 offers a significant advantage over purely preclinical PP2A inhibitors.

• [1] Chung V, Mansfield AS, Braiteh F, et al. Safety, Tolerability, and Preliminary Activity of LB-100, an Inhibitor of Protein Phosphatase 2A, in Patients with Relapsed Solid Tumors: An Open-Label, Dose Escalation, First-in-Human, Phase I Trial. Clin Cancer Res. 2017;23(13):3277-3284. View Source
• [2] Burton EC, et al. A Phase 0 Window of Opportunity Trial of LB100, a Protein Phosphatase 2A Inhibitor, in Patients with Recurrent Gliomas. medRxiv. 2025. View Source
• [3] Scott KA, McCluskey A, Njardarson JT, Wang W. On the history, synthesis, and medicinal use of cantharidin, LB-100, and their analogs. RSC Med Chem. 2026;17:743-767. View Source

CNS Penetration Limitation: A Quantitative Go/No-Go Criterion

A Phase 0 clinical trial in patients with recurrent gliomas demonstrated that LB-100 has extremely poor penetration across the human blood-brain barrier (BBB). The average tumor concentration was 0.19 nM, representing only 0.31% of the average plasma concentration (77.26 nM) [1]. This tumor concentration is 1000-fold lower than the reported IC50 for PP2A inhibition (0.2-0.4 μM). In contrast, some next-generation PP2A inhibitors are being engineered for improved BBB permeability. This quantitative data serves as a critical go/no-go criterion: LB-100 is unsuitable for applications requiring CNS target engagement.

Evidence Dimension	Brain tumor penetration (Kp,uu)
Target Compound Data	Mean tumor concentration: 0.19 nM; Brain:Plasma ratio: 0.31%
Comparator Or Baseline	Required IC50 for PP2A inhibition: 200-400 nM (0.2-0.4 μM)
Quantified Difference	Tumor concentration is ~1000-fold below the target IC50.
Conditions	Human Phase 0 trial in recurrent glioma patients; LC-MS/MS analysis

Why This Matters

This definitive human PK data quantitatively excludes LB-100 from CNS applications and provides a clear benchmark for evaluating BBB penetration of newer PP2A-targeted agents.

• [1] Burton EC, et al. A Phase 0 Window of Opportunity Trial of LB100, a Protein Phosphatase 2A Inhibitor, in Patients with Recurrent Gliomas. medRxiv. 2025. View Source

(Rac)-LB-100 Key Applications

Chiral Purity Reference Standard

Based on evidence showing LB-100 (1.5 mg/kg) enhances radiation-induced tumor volume reduction in nasopharyngeal carcinoma xenografts [1], this compound is an optimal choice for preclinical radiosensitization studies in non-CNS solid tumors. Researchers can directly adopt the validated dose and schedule to investigate PP2A inhibition in combination with radiation in their models of interest.

Translational Oncology Research

LB-100 has demonstrated the ability to increase intracellular doxorubicin concentration (~2.5-fold) in vitro and enhance doxorubicin efficacy in pancreatic cancer xenografts in vivo [2]. It is therefore a strong candidate for studies exploring PP2A inhibition as a strategy to overcome chemoresistance, particularly in pancreatic and ovarian cancer models where its IC50 values are well-defined (0.85-3.87 μM).

Vascular Permeability & Drug Delivery

With completed Phase I clinical trial data establishing an MTD of 2.33 mg/m² and a plasma half-life of 1.2 hours [3], LB-100 is uniquely positioned among PP2A inhibitors for translational research. This human PK/PD dataset allows for more accurate prediction of in vivo exposure and facilitates the design of combination studies with other clinically approved agents.

CML Stem Cell Eradication & Resistance

For cell-based assays requiring a PP2A inhibitor, LB-100 provides a well-characterized positive control. Its inhibition of PP2A activity has been quantified across multiple cell lines: reducing activity by 30-50% in BxPc-3, Panc-1, and SW1990 cells at growth-inhibitory concentrations , and to 61% of control in U251 cells at 2 μM [4]. These data provide robust benchmarks for validating experimental systems.

Application

Selection Property

Validation Focus

Chiral Purity Reference Standard

Racemic mixture for chiral HPLC/SFC method validation

Enantiomeric purity verification of LB-100 API

PP2A Oncology Model Studies

Water-soluble PP2A/PPP5C dual inhibitor tool

Synergy assays with chemotherapy or immunotherapy in cell/animal models

Vascular Permeability & Drug Delivery Research

Paracellular permeability modulator

Dye passage or drug perfusion quantification in endothelial models

CML Stem Cell Sensitization Models

PP2A inhibitor that sensitizes resistant leukemic stem cells to TKI

Colony-forming assays with imatinib in BCR-ABL+ cells

• [1] Lv P, et al. Inhibition of protein phosphatase 2A with a small molecule LB100 radiosensitizes nasopharyngeal carcinoma xenografts by inducing mitotic catastrophe and blocking DNA damage repair. Oncotarget. 2015. View Source
• [2] Bai X, et al. Inhibition of protein phosphatase 2A sensitizes pancreatic cancer to chemotherapy by increasing drug perfusion via HIF-1α-VEGF mediated angiogenesis. Cancer Lett. 2014. View Source
• [3] Chung V, Mansfield AS, Braiteh F, et al. Safety, Tolerability, and Preliminary Activity of LB-100, an Inhibitor of Protein Phosphatase 2A, in Patients with Relapsed Solid Tumors: An Open-Label, Dose Escalation, First-in-Human, Phase I Trial. Clin Cancer Res. 2017;23(13):3277-3284. View Source
• [4] Bertin Bioreagent. LB-100 - Biochemicals. CAT N°: 29105. Accessed 2026. View Source